Cas no 1125406-99-6 (3-(6-Chloroimidazo1,2-bpyridazin-2-yl)benzonitrile)

3-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)benzonitrile is a heterocyclic compound featuring a chloro-substituted imidazopyridazine core linked to a benzonitrile moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The chloro and nitrile functional groups enhance its suitability for further derivatization via cross-coupling or nucleophilic substitution reactions. Its rigid aromatic framework contributes to stability and precise molecular interactions, making it valuable in drug discovery for targeting specific enzymes or receptors. The compound's well-defined purity and consistent performance underscore its reliability in research and industrial settings.

3-(6-Chloroimidazo1,2-bpyridazin-2-yl)benzonitrile structure

1125406-99-6 structure

Product Name:3-(6-Chloroimidazo1,2-bpyridazin-2-yl)benzonitrile

CAS No:1125406-99-6

MF:C₁₃H₇ClN₄

MW:254.674480676651

MDL:MFCD12924860

CID:827859

PubChem ID:46835564

Update Time:2025-10-13

3-(6-Chloroimidazo1,2-bpyridazin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)benzonitrile
- Benzonitrile, 3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)-
- SCHEMBL44397
- YBEQOLPTZPSMNQ-UHFFFAOYSA-N
- 1125406-99-6
- AKOS015850570
- DTXSID10676477
- DB-000874
- 3-(6-Chloroimidazo1,2-bpyridazin-2-yl)benzonitrile
- MDL： MFCD12924860
- Inchi： 1S/C13H7ClN4/c14-12-4-5-13-16-11(8-18(13)17-12)10-3-1-2-9(6-10)7-15/h1-6,8H
- InChI Key： YBEQOLPTZPSMNQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=NC(=CN2N=1)C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 254.036
Monoisotopic Mass: 254.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 352
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54A^2
XLogP3: 2.7

Experimental Properties

Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.018 g/l) (25 º C),

3-(6-Chloroimidazo1,2-bpyridazin-2-yl)benzonitrile Pricemore >>

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Matrix Scientific	092534-1g	3-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)benzonitrile, 95+%	1125406-99-6	95+%	1g	$1092.00	2023-09-08
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